N-(2,6-difluorophenyl)-4-{[3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]methyl}piperidine-1-carboxamide

• IUPAC Name: N-(2,6-difluorophenyl)-4-[[3-(4-fluorophenyl)-6-oxopyridazin-1-yl]methyl]piperidine-1-carboxamide
• InChI: InChI=1S/C23H21F3N4O2/c24-17-6-4-16(5-7-17)20-8-9-21(31)30(28-20)14-15-10-12-29(13-11-15)23(32)27-22-18(25)2-1-3-19(22)26/h1-9,15H,10-14H2,(H,27,32)
• InChI Key: VUUGDZPRSQNLJZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CN2C(=O)C=CC(=N2)C3=CC=C(C=C3)F)C(=O)NC4=C(C=CC=C4F)F
• Molecular Formula: C23H21F3N4O2
• Molecular Weight: 442.4 g/mol
• CAS No.: 2097889-42-2

Description

N-(2,6-difluorophenyl)-4-{[3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]methyl}piperidine-1-carboxamide is a useful research compound. Its molecular formula is C23H21F3N4O2 and its molecular weight is 442.442. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antitubercular and Antibacterial Applications

A series of carboxamide derivatives, including compounds structurally related to the queried chemical, demonstrated potent antitubercular and antibacterial activities. These compounds were synthesized, characterized, and their molecular structures confirmed through various spectroscopic methods. The difluoro-4-chlorophenyl and 6-chloropyridine-3-yl derivatives, in particular, showed higher potency compared to reference drugs like Pyrazinamide and Streptomycin. Such findings indicate the potential application of these derivatives in treating bacterial infections, including tuberculosis, through the inhibition of specific bacterial enzymes like MTB enoyl reductase (Bodige et al., 2020).

Antibacterial Agents

New arylfluoroquinolones with substitutions that include fluorine atoms at critical positions have been prepared and evaluated for their antibacterial potency. The in vitro antibacterial effectiveness was found to be optimal when specific substituents were present, indicating the critical role of structural modifications in enhancing antibacterial activity. This underscores the potential of such compounds in the development of new antibacterial agents with significant efficacy (Chu et al., 1987).

Drug Discovery and Molecular Interaction Studies

Research on compounds with a similar chemical structure to the queried compound includes studies on their binding interactions with biological targets. For example, the molecular interaction of certain antagonists with the CB1 cannabinoid receptor has been investigated, providing insights into the binding interactions at the active sites and contributing to the development of pharmacophore models for CB1 receptor ligands. This research highlights the importance of understanding molecular interactions for drug discovery and development (Shim et al., 2002).